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Compound of Interest

Compound Name: AMCA-X SE

Cat. No.: B15552252

AMCA-X, Succinimidyl Ester (SE) is a widely utilized amine-reactive fluorescent probe that
emits in the blue region of the spectrum. This guide provides an in-depth technical overview of
its properties and applications, with a focus on methodologies relevant to researchers,
scientists, and professionals in drug development.

Core Properties and Specifications

AMCA-X, SE, chemically known as 6-((7-amino-4-methylcoumarin-3-acetyl)amino)hexanoic
acid, succinimidyl ester, is a derivative of the aminomethylcoumarin (AMCA) fluorophore.[1][2]
[3] The "X" in its name refers to a seven-atom aminohexanoyl spacer that separates the
fluorophore from its reactive succinimidyl ester group.[4][5] This spacer is designed to minimize
potential quenching interactions that can occur when the dye is conjugated to a biomolecule,
and in some instances, it enhances the accessibility of the dye for recognition by secondary
detection reagents.[4][5]

Physicochemical and Spectral Data

The key characteristics of AMCA-X, SE are summarized in the table below, providing essential
data for experimental design and application.
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Property

Value

Source

Full Chemical Name

6-((7-amino-4-methylcoumarin-

3-acetyl)amino)hexanoic acid,

succinimidyl ester

[1](21[3]

Molecular Formula C22H25N307 [1][2]

Molecular Weight 443.46 g/mol [2][3]
White to light yellow

Appearance [1][2][6]

solid/powder

Excitation Maximum (Aex)

~353 nm (in Methanol)

[11(21[7]

Emission Maximum (Aem)

~442 nm (in Methanol)

[1](21[7]

Extinction Coefficient

19,000 cm~iM~?

[2]

Solubility

Soluble in DMSO and DMF

[11(2]3][6]

Storage Conditions

-20°C, desiccated, and
protected from light

[1](2](6]

Mechanism of Action: Amine-Reactive Labeling

AMCA-X, SE is an amine-reactive dye, meaning it readily forms stable covalent bonds with

primary and secondary aliphatic amines.[2][8] The succinimidyl ester (SE) moiety is highly

reactive towards the non-protonated e-amino groups of lysine residues and the N-termini of

proteins.[8][9] This reaction, which results in a stable amide bond, is highly pH-dependent.[9]

[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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